4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}-6-nitro-2-phenyl-1H-indole

• IUPAC Name: 4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy-6-nitro-2-phenyl-1H-indole
• InChI: InChI=1S/C20H11ClF3N3O3/c21-15-6-12(20(22,23)24)10-25-19(15)30-18-8-13(27(28)29)7-17-14(18)9-16(26-17)11-4-2-1-3-5-11/h1-10,26H
• InChI Key: FLNBEIAMVUCFRH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC3=C(N2)C=C(C=C3OC4=C(C=C(C=N4)C(F)(F)F)Cl)[N+](=O)[O-]
• Molecular Formula: C20H11ClF3N3O3
• Molecular Weight: 433.8 g/mol

Description

This compound is a derivative of trifluoromethylpyridine (TFMP), which is a key structural motif in active agrochemical and pharmaceutical ingredients. The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Synthesis Analysis

The synthesis of TFMP derivatives is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The molecular structure of this compound includes a trifluoromethyl group, a pyridine ring, and a phenyl ring. The trifluoromethyl group and the pyridine ring are thought to contribute to the unique physical and chemical properties of this compound.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be influenced by the presence of the trifluoromethyl group and the pyridine ring. These groups can participate in a variety of chemical reactions, contributing to the compound’s versatility in different applications.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are influenced by the presence of the trifluoromethyl group and the pyridine ring. These groups contribute to the compound’s unique properties, which can include its reactivity, stability, and solubility.

Mechanism of Action

The mechanism of action of this compound is likely related to the unique physicochemical properties of the fluorine atom and the pyridine moiety. These properties can influence how the compound interacts with other molecules and biological systems.

Future Directions

The use of TFMP derivatives in the agrochemical and pharmaceutical industries is expected to continue to grow. The unique properties of these compounds make them valuable for the development of new products. As the number of applications for these compounds continues to grow, the development of fluorinated organic chemicals is becoming an increasingly important research topic.